Cas no 27913-96-8 (4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde)

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde structure

27913-96-8 structure

Product Name:4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde

CAS No:27913-96-8

MF:C₁₁H₁₃NO₃S

MW:239.290821790695

MDL:MFCD08276340

CID:251567

PubChem ID:87557970

Update Time:2025-04-19

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,4-(1,1-dioxido-4-thiomorpholinyl)-
- 4-(1,1-Dioxothiomorpholino)benzaldehyde
- 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzaldehyde
- 4-(4-Formylphenyl)thiomorpholine 1,1-Dioxide
- D3162
- 4-(1,1-Dioxidothiomorpholino)benzaldehyde
- JCYZHXMHEACSIN-UHFFFAOYSA-N
- 4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzaldehyde
- 4-(1,1-DIOXO-1??-THIOMORPHO
- 4-(1,1-Dioxido-4-thiomorpholinyl)benzaldehyde, AldrichCPR
- 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzaldehyde
- CS-0199072
- 4-(1, 1-dioxo-1, 4-thiazinan-4-yl)benzaldehyde
- 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZALDEHYDE
- DTXSID10656198
- MFCD08276340
- T70709
- FT-0638733
- CBA91396
- AS-64995
- AKOS009607594
- 27913-96-8
- SCHEMBL208973
- AMY20748
- 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzaldehyde
- DB-047299
- 4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
- MDL： MFCD08276340
- Inchi： 1S/C11H13NO3S/c13-9-10-1-3-11(4-2-10)12-5-7-16(14,15)8-6-12/h1-4,9H,5-8H2
- InChI Key： JCYZHXMHEACSIN-UHFFFAOYSA-N
- SMILES： S1(CCN(C2C=CC(C=O)=CC=2)CC1)(=O)=O

Computed Properties

Exact Mass: 239.06200
Monoisotopic Mass: 239.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7
Topological Polar Surface Area: 62.8

Experimental Properties

Color/Form: Not determined
Density: 1.33
Melting Point: 183.0 to 187.0 deg-C
Boiling Point: 518.056°C at 760 mmHg
Flash Point: 267.111°C
Refractive Index: 1.592
PSA: 62.83000
LogP: 1.87970
Solubility: Not determined

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Security Information

Hazard Category Code： 22
Hazardous Material Identification：

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D3162-5g	4-(1,1-Dioxothiomorpholino)benzaldehyde	27913-96-8	>98.0%(GC)	5g	¥1830.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D3162-1g	4-(1,1-Dioxothiomorpholino)benzaldehyde	27913-96-8	>98.0%(GC)	1g	¥490.00	2024-04-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D866635-1g	4-(1,1-Dioxothiomorpholino)benzaldehyde	27913-96-8	≥98%	1g	601.00	2021-05-17
TRC	D485955-10mg	4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde	27913-96-8		10mg	$ 50.00	2022-06-05
TRC	D485955-50mg	4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde	27913-96-8		50mg	$ 65.00	2022-06-05
TRC	D485955-100mg	4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde	27913-96-8		100mg	$ 80.00	2022-06-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155282-5g	4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde	27913-96-8	97%	5g	¥1892.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155282-1g	4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde	27913-96-8	97%	1g	¥500.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155282-250mg	4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde	27913-96-8	97%	250mg	¥184.90	2023-09-03
Alichem	A449036492-5g	4-(1,1-Dioxidothiomorpholino)benzaldehyde	27913-96-8	95%	5g	$336.81	2023-09-02

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Production Method

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:27913-96-8)4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde

Order Number:A876843

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:51

Price ($):248.0

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4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Related Literature

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3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095

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